Cas no 39144-34-8 (2-Propanol, 1-methoxy-3-(2-methylphenoxy)-)

• Product Name: 2-Propanol, 1-methoxy-3-(2-methylphenoxy)-
• CAS No: 39144-34-8
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• MDL: MFCD18969078
• CID: 2185396
• PubChem ID: 572561
• Update Time: 2025-07-15

2-Propanol, 1-methoxy-3-(2-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Methoxy-3-(2-methylphenoxy)-2-propanol
• 1-methoxy-3-(2-methylphenoxy)propan-2-ol
• 2-Propanol, 1-methoxy-3-(2-methylphenoxy)-
• Monomethyl derivative of Mephenesin
• TZOHFHCGWVFALL-UHFFFAOYSA-N
• 1-Methoxy-3-(2-methylphenoxy)-2-propanol #
• DB-259735
• DTXSID30341357
• AS-64380
• 1-Methoxy-3-(o-tolyloxy)propan-2-ol
• AKOS037645871
• 39144-34-8
• D93032
• DTXCID50292438

• MDL： MFCD18969078
• Inchi： 1S/C11H16O3/c1-9-5-3-4-6-11(9)14-8-10(12)7-13-2/h3-6,10,12H,7-8H2,1-2H3
• InChI Key： TZOHFHCGWVFALL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C)CC(COC)O

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Propanol, 1-methoxy-3-(2-methylphenoxy)-

Research Brief on 2-Propanol, 1-methoxy-3-(2-methylphenoxy)- (CAS: 39144-34-8) in Chemical and Biomedical Applications

2-Propanol, 1-methoxy-3-(2-methylphenoxy)- (CAS: 39144-34-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug synthesis, material science, and biomedical engineering. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthesis methods, and potential therapeutic applications.

The compound, with its unique structural features, has been investigated for its role as an intermediate in the synthesis of more complex molecules. Recent publications highlight its utility in the development of novel pharmaceuticals, particularly in the context of central nervous system (CNS) targeting agents. The methoxy and methylphenoxy groups present in the molecule contribute to its lipophilicity, which is a critical factor in blood-brain barrier penetration.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a precursor in the synthesis of potential antipsychotic agents. The study utilized computational modeling to predict the binding affinity of derivatives of 2-Propanol, 1-methoxy-3-(2-methylphenoxy)- to dopamine receptors, showing promising results in vitro. This underscores the compound's potential in addressing unmet medical needs in neuropsychiatric disorders.

Another significant application of this compound lies in material science. A recent report in ACS Applied Materials & Interfaces detailed its use as a modifying agent in polymer synthesis, where it improved the thermal stability and mechanical properties of the resulting materials. This dual functionality - both in biomedical and material applications - makes 2-Propanol, 1-methoxy-3-(2-methylphenoxy)- a versatile compound worthy of further investigation.

The synthesis of 2-Propanol, 1-methoxy-3-(2-methylphenoxy)- has also seen advancements in recent years. Green chemistry approaches have been developed to optimize its production, reducing hazardous byproducts and improving yield. These methodological improvements are crucial for scaling up production while maintaining environmental sustainability, a key consideration in modern chemical manufacturing.

Looking forward, researchers are particularly interested in exploring the compound's potential in targeted drug delivery systems. Preliminary studies suggest that modifications to its structure could enable the creation of prodrugs with enhanced tissue specificity. This line of research could open new avenues for precision medicine applications, particularly in oncology and neurodegenerative diseases.

In conclusion, 2-Propanol, 1-methoxy-3-(2-methylphenoxy)- (CAS: 39144-34-8) represents a compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural properties make it valuable both as a synthetic intermediate and as a potential active pharmaceutical ingredient. Continued research into its properties and applications is likely to yield significant advancements in multiple domains of chemical and biomedical science.